Cas no 685543-36-6 (methyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate)

• Product Name: methyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
• CAS No: 685543-36-6
• MF: C₁₂H₇Cl₂NO₄
• MW: 300.094281435013
• CID: 6784138
• PubChem ID: 731911
• Update Time: 2025-10-28

methyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 685543-36-6
• methyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
• NS-05072
• MFCD03622342
• AKOS002244649
• STK966574
• methyl 4-(3,4-dichloro-2,5-dioxopyrrol-1-yl)benzoate

• Inchi： 1S/C12H7Cl2NO4/c1-19-12(18)6-2-4-7(5-3-6)15-10(16)8(13)9(14)11(15)17/h2-5H,1H3
• InChI Key： SYHPPEAAXNNHMB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)C1C=CC(C(=O)OC)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 298.9752131g/mol
• Monoisotopic Mass: 298.9752131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.7Ų

Additional information on methyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate

Chemical Compound CAS No. 685543-36-6: Methyl 4-(3,4-Dichloro-2,5-Dioxo-2,5-Dihydro-1H-Pyrrol-1-Yl)Benzoate

Methyl 4-(3,4-Dichloro-2,5-Dioxo-2,5-Dihydro-1H-Pyrrol-1-Yl)Benzoate, also known by its CAS registry number 685543-36-6, is a synthetic organic compound with a complex structure that has garnered attention in the fields of pharmacology and materials science. This compound belongs to the class of benzoates and features a substituted pyrrole ring fused with a diketone moiety. The presence of chlorine atoms at positions 3 and 4 of the pyrrole ring introduces unique electronic properties and enhances its reactivity in various chemical reactions.

The molecular structure of methyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-Yl)benzoate consists of a benzene ring substituted with a methyl ester group at position 4. This substitution pattern is significant as it influences the compound's solubility and bioavailability when used in pharmaceutical applications. The pyrrole ring is partially saturated due to the presence of two ketone groups at positions 2 and 5, which also contribute to the compound's stability under certain reaction conditions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in forming self-healing polymers by incorporating it into polymer matrices. The diketone groups in the pyrrole ring facilitate reversible cross-linking reactions under thermal or photochemical stimuli, making it an attractive candidate for developing adaptive materials.

In the field of pharmacology, methyl 4-(3,4-dichloro...)benzoate has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against cyclooxygenase enzymes (COX-1 and COX-2), which are key players in inflammation and pain signaling pathways. Although further research is needed to establish its efficacy in vivo, these findings suggest promising therapeutic applications.

The synthesis of this compound typically involves multi-step organic reactions. One common approach is the condensation of chlorinated intermediates with appropriate enolates or enamine precursors under controlled conditions. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity in certain cases.

From an environmental standpoint, understanding the degradation pathways of CAS No. 685543... is crucial for assessing its potential impact on ecosystems. Recent environmental toxicology studies have indicated that this compound undergoes rapid biodegradation under aerobic conditions due to its susceptibility to enzymatic hydrolysis.

In conclusion, methyl 4-(3,4-dichloro...)benzoate represents a versatile building block with applications spanning from material science to drug discovery. Its unique chemical structure and reactivity make it an important molecule for further investigation across various disciplines.